Cas no 1630025-55-6 (7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide)

• Product Name: 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide
• CAS No: 1630025-55-6
• MF: C₂₁H₁₄F₃N₅O₂
• MW: 425.363374233246
• CID: 2200558
• Update Time: 2025-11-05

7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-((6-aminopyrimidin-4-yl)oxy)-N-(3-(trifluoromethyl)phenyl)quinoline-4-carboxamide
• 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide

• Inchi： 1S/C21H14F3N5O2/c22-21(23,24)12-2-1-3-13(8-12)29-20(30)16-6-7-26-17-9-14(4-5-15(16)17)31-19-10-18(25)27-11-28-19/h1-11H,(H,29,30)(H2,25,27,28)
• InChI Key： QYEDZXGCWBGHSK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1C=CN=C2C=C(C=CC=12)OC1C=C(N)N=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 622
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide

Comprehensive Overview of 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide (CAS No. 1630025-55-6)

The compound 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide (CAS No. 1630025-55-6) is a highly specialized small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a quinoline core linked to a pyrimidine moiety and a trifluoromethylphenyl group, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide due to their versatility in medicinal chemistry. The presence of the aminopyrimidine and trifluoromethyl groups enhances its binding affinity to enzyme active sites, a feature often explored in drug design. This compound has been studied for its potential role in modulating cell signaling pathways, a hot topic in oncology research and immunotherapy.

The synthetic route for CAS No. 1630025-55-6 involves multi-step organic synthesis, including cross-coupling reactions and amide bond formation. These methods are critical for achieving high chemical purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring compliance with regulatory standards.

From a commercial perspective, 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide is often sought after by biotech companies and academic institutions engaged in high-throughput screening. Its relevance to targeted therapy aligns with the current trend toward personalized medicine, a frequently searched topic in biomedical literature and AI-driven drug discovery platforms. The compound’s structure-activity relationship (SAR) is also a subject of ongoing investigation, particularly in the context of drug resistance and combination therapies.

Environmental and safety profiles of CAS No. 1630025-55-6 are rigorously evaluated to meet laboratory safety protocols. While not classified as hazardous, proper handling procedures are recommended to ensure occupational health compliance. This aligns with the broader industry focus on sustainable chemistry and green synthesis, topics frequently queried in scientific databases.

In summary, 7-(6-Aminopyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]quinoline-4-carboxamide represents a compelling case study in modern pharmaceutical innovation. Its structural complexity and potential therapeutic applications make it a valuable subject for researchers exploring next-generation drugs. As the demand for novel bioactive molecules grows, compounds like this will continue to play a pivotal role in advancing biomedical science.